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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of 1-
tetradecene as a key chemical intermediate in the synthesis of anionic surfactants for the

detergent industry. The focus is on two primary classes of detergents derived from 1-
tetradecene: Alpha-Olefin Sulfonates (AOS) and Linear Alkylbenzene Sulfonates (LAS).

Introduction
1-Tetradecene (C₁₄H₂₈) is a linear alpha-olefin that serves as a versatile building block in the

production of biodegradable and effective surfactants.[1] Its linear hydrophobic chain is ideal for

creating detergent molecules with excellent cleaning properties. The two main surfactant types

synthesized from 1-tetradecene, AOS and LAS, are widely used in a variety of cleaning

products, from household laundry detergents to industrial cleaners.[2][3]

Data Presentation
The following tables summarize the key properties and performance characteristics of

detergents derived from 1-tetradecene.

Table 1: Physicochemical Properties of 1-Tetradecene and its Detergent Derivatives
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Parameter 1-Tetradecene
Sodium C14-16
Olefin Sulfonate
(AOS)

Sodium
Tetradecylbenzene
Sulfonate (LAS)

CAS Number 1120-36-1[4] 68439-57-6[5]
25155-30-0 (general

for LAS)

Molecular Formula C₁₄H₂₈[4]
C₁₄H₂₇NaO₃S (major

component)
C₂₀H₃₃NaO₃S

Molecular Weight 196.38 g/mol [4] ~326.4 g/mol ~376.5 g/mol

Appearance Colorless liquid[6]

White to yellowish

powder or aqueous

solution[7]

White or light-yellow

powder or granules

Solubility in Water Insoluble[8] Soluble[9] Soluble

Table 2: Performance Characteristics of Detergents Derived from 1-Tetradecene

Performance Metric
Sodium C14-16 Olefin
Sulfonate (AOS)

Sodium Tetradecylbenzene
Sulfonate (LAS)

Typical Application
Liquid detergents, shampoos,

hand soaps[10]

Powdered and liquid laundry

detergents, household

cleaners

Detergency
Excellent, especially on oily

soils[11]

Excellent, effective on a wide

range of soils

Foaming Properties
High foaming and good foam

stability[9]
Moderate to high foaming

Hard Water Tolerance Excellent Good

Biodegradability Readily biodegradable[11] Readily biodegradable

Critical Micelle Concentration

(CMC)

Varies with isomer distribution,

generally low
~1.2 mM
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Experimental Protocols
I. Synthesis of Sodium C14-16 Olefin Sulfonate (AOS)
from 1-Tetradecene
This protocol describes the sulfonation of 1-tetradecene followed by neutralization and

hydrolysis to produce sodium C14-16 olefin sulfonate.

Materials:

1-Tetradecene (C₁₄H₂₈)

Sulfur trioxide (SO₃), vaporized and diluted with dry air or nitrogen

Sodium hydroxide (NaOH) solution (e.g., 10-20% w/v)

Isopropanol (optional, for solid product)

Deionized water

Equipment:

Falling film reactor for sulfonation

Neutralization-hydrolysis vessel with stirring and temperature control

pH meter

Standard laboratory glassware

Procedure:

Sulfonation:

Introduce a continuous thin film of 1-tetradecene into a falling film reactor.

Concurrently, feed a stream of vaporized sulfur trioxide diluted with an inert gas (e.g., dry

air) into the reactor. The molar ratio of SO₃ to 1-tetradecene is typically maintained

between 1.05:1 and 1.15:1.
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The reaction is highly exothermic; maintain the reaction temperature between 25-35°C

using a cooling jacket.

The output from the reactor is a viscous, acidic mixture containing alkene sulfonic acids

and sultones.

Aging (Optional):

The acidic mixture can be aged for a short period (e.g., 10-20 minutes) to ensure complete

sulfonation.

Neutralization and Hydrolysis:

Transfer the sulfonation product to a neutralization vessel containing a stirred solution of

sodium hydroxide.

Maintain the temperature between 90-100°C to facilitate the hydrolysis of sultones to

hydroxyalkane sulfonates and alkene sulfonates.

Monitor the pH and maintain it in the alkaline range (pH 8-10) by adding NaOH solution as

needed.

The hydrolysis step is typically carried out for 1-2 hours.

Product Isolation:

The resulting product is an aqueous solution of sodium C14-16 olefin sulfonate.

If a solid product is desired, the neutralization and hydrolysis can be performed in the

presence of a solvent like isopropanol, followed by filtration and drying.

Safety Precautions:

Sulfur trioxide is a highly corrosive and reactive substance. Handle with extreme care in a

well-ventilated fume hood.

The sulfonation reaction is highly exothermic and requires careful temperature control to

prevent runaway reactions and charring.
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Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

II. Synthesis of Sodium Tetradecylbenzene Sulfonate
(LAS) from 1-Tetradecene
This two-step protocol describes the synthesis of linear alkylbenzene (LAB) via Friedel-Crafts

alkylation of benzene with 1-tetradecene, followed by sulfonation and neutralization.

Part A: Friedel-Crafts Alkylation of Benzene with 1-Tetradecene

Materials:

1-Tetradecene (C₁₄H₂₈)

Benzene (C₆H₆)

Anhydrous aluminum chloride (AlCl₃) or other suitable Friedel-Crafts catalyst (e.g.,

hydrofluoric acid)

Inert solvent (e.g., hexane)

Aqueous hydrochloric acid (HCl) for quenching

Sodium bicarbonate (NaHCO₃) solution for neutralization

Anhydrous magnesium sulfate (MgSO₄) for drying

Equipment:

Three-neck round-bottom flask with a mechanical stirrer, dropping funnel, and condenser

Heating mantle

Separatory funnel

Rotary evaporator
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Procedure:

Reaction Setup:

In a dry three-neck flask under an inert atmosphere (e.g., nitrogen), suspend anhydrous

aluminum chloride in an excess of benzene.

Cool the mixture in an ice bath.

Alkylation:

Slowly add 1-tetradecene to the stirred benzene-catalyst mixture from the dropping

funnel.

After the addition is complete, allow the reaction to stir at room temperature for several

hours until completion (monitor by TLC or GC).

Work-up:

Carefully quench the reaction by slowly adding the mixture to ice-cold aqueous HCl.

Separate the organic layer using a separatory funnel.

Wash the organic layer sequentially with water, sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to obtain the crude linear alkylbenzene (LAB).

Purification:

The crude LAB can be purified by vacuum distillation to isolate the tetradecylbenzene

isomers.

Part B: Sulfonation and Neutralization of Tetradecylbenzene

Materials:

Tetradecylbenzene (from Part A)
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Concentrated sulfuric acid (H₂SO₄) or oleum

Sodium hydroxide (NaOH) solution

Equipment:

Reaction flask with stirring and temperature control

Dropping funnel

Procedure:

Sulfonation:

Cool the tetradecylbenzene in an ice bath.

Slowly add concentrated sulfuric acid or oleum while maintaining the temperature below

20°C.

After the addition, allow the reaction to stir at room temperature until sulfonation is

complete.

Neutralization:

Carefully add the acidic mixture to a stirred solution of sodium hydroxide to neutralize the

sulfonic acid.

The final product is an aqueous solution or slurry of sodium tetradecylbenzene sulfonate.

Safety Precautions:

Benzene is a known carcinogen and should be handled in a fume hood with appropriate

PPE.

Anhydrous aluminum chloride is corrosive and reacts violently with water.

Concentrated sulfuric acid and oleum are highly corrosive. Handle with care.
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Mandatory Visualizations

Synthesis of Alpha-Olefin Sulfonate (AOS)

1-Tetradecene

Sulfonation

SO3

Aging

Neutralization & Hydrolysis

NaOH, H2O

Sodium C14-16 Olefin Sulfonate (AOS)

Click to download full resolution via product page

Caption: Synthesis pathway for Alpha-Olefin Sulfonate (AOS) from 1-Tetradecene.
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Synthesis of Linear Alkylbenzene Sulfonate (LAS)

1-Tetradecene

Friedel-Crafts Alkylation

Benzene, AlCl3

Linear Alkylbenzene (LAB)

LAB

Sulfonation

H2SO4

Neutralization

NaOH

Sodium Tetradecylbenzene Sulfonate (LAS)

Click to download full resolution via product page

Caption: Synthesis pathway for Linear Alkylbenzene Sulfonate (LAS) from 1-Tetradecene.

General Experimental Workflow

Reactant Preparation Chemical Synthesis Work-up & Purification Product Characterization Performance Evaluation

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and evaluation of detergents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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